Cas no 1807069-61-9 (Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate)

• Product Name: Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate
• CAS No: 1807069-61-9
• MF: C₁₁H₁₁ClF₃NO₂
• MW: 281.658752679825
• CID: 4885325
• Update Time: 2025-09-28

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate

• Inchi： 1S/C11H11ClF3NO2/c1-2-18-9(17)4-8-7(10(13)14)3-6(5-12)11(15)16-8/h3,10H,2,4-5H2,1H3
• InChI Key： AQBWFFJQTZYTFC-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(CC(=O)OCC)C(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate (CAS No. 1807069-61-9): A Comprehensive Overview

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate (CAS No. 1807069-61-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. Its molecular structure, incorporating both fluorine and chlorine substituents, makes it a versatile intermediate in the synthesis of more complex molecules.

The compound's name highlights several key structural motifs that are of particular interest to researchers. The presence of a chloromethyl group at the 3-position and a difluoromethyl group at the 5-position of the pyridine ring introduces specific electronic and steric properties that can influence its reactivity and biological activity. Additionally, the 2-fluoropyridine core is a well-documented scaffold in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug candidates.

In recent years, there has been a growing interest in fluorinated pyridines due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into aromatic rings often improves the bioavailability and duration of action of pharmaceutical compounds. Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate leverages these properties, making it a valuable building block for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By modifying the pyridine scaffold with fluorine and chlorine substituents, researchers can fine-tune the interactions between the compound and target kinases, leading to more effective inhibition.

Recent studies have demonstrated the utility of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate in the development of small-molecule inhibitors targeting specific kinases. For instance, modifications to this scaffold have shown promise in inhibiting tyrosine kinases, which are overactive in many cancer types. The ability to selectively modulate kinase activity without affecting other enzymes is a critical factor in achieving therapeutic efficacy while minimizing side effects.

The compound's versatility also extends to its role as an intermediate in agrochemical applications. Fluorinated pyridines are frequently used in the synthesis of pesticides and herbicides due to their stability and effectiveness. Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate can serve as a precursor for developing novel agrochemicals that offer improved crop protection while adhering to environmental safety standards.

The synthesis of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce fluorine and chlorine substituents efficiently. These methods not only enhance yield but also minimize unwanted byproducts, ensuring high purity for subsequent applications.

In conclusion, Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate (CAS No. 1807069-61-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an attractive candidate for developing kinase inhibitors and other therapeutic agents. Additionally, its role as an intermediate in agrochemical synthesis underscores its versatility across multiple domains of chemical research.